![molecular formula C14H14N2O4S B2515683 2-Hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid CAS No. 1540847-46-8](/img/structure/B2515683.png)
2-Hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid
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Description
2-Hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid is a useful research compound. Its molecular formula is C14H14N2O4S and its molecular weight is 306.34. The purity is usually 95%.
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Scientific Research Applications
Biosynthesis of Natural Products
3-Amino-5-hydroxy benzoic acid (3,5-AHBA) derivatives, related to 2-Hydroxy-5-({[(3-methylthiophen-2-yl)methyl]carbamoyl}amino)benzoic acid, are precursors for a broad array of natural products. These include naphthalenic and benzenic ansamycins, saliniketals, and the mitomycin family. The biosynthesis of these products is crucial in molecular genetics, chemistry, and biochemistry, underscoring the importance of these compounds in natural product synthesis (Kang, Shen, & Bai, 2012).
Synthesis of PET Radiotracers
Derivatives of this compound have been utilized in the synthesis of carbon-11-labeled casein kinase 1 (CK1) inhibitors. These inhibitors are potential PET radiotracers for imaging in Alzheimer's disease, highlighting their significance in medical imaging and diagnostics (Gao, Wang, & Zheng, 2018).
Development of Novel Fluorescence Probes
Compounds related to this compound have been employed in the development of novel fluorescence probes. These probes, such as HPF and APF, are designed to detect highly reactive oxygen species (hROS) and differentiate them from other reactive oxygen species (ROS), which is pivotal in various biological and chemical applications (Setsukinai, Urano, Kakinuma, Majima, & Nagano, 2003).
Properties
IUPAC Name |
2-hydroxy-5-[(3-methylthiophen-2-yl)methylcarbamoylamino]benzoic acid |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O4S/c1-8-4-5-21-12(8)7-15-14(20)16-9-2-3-11(17)10(6-9)13(18)19/h2-6,17H,7H2,1H3,(H,18,19)(H2,15,16,20) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSNBTGTVLXDLTB-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)CNC(=O)NC2=CC(=C(C=C2)O)C(=O)O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.34 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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